Cas no 136955-00-5 (methyl 3-hydroxy-2-(2-methylallyl)benzoate)

• Product Name: methyl 3-hydroxy-2-(2-methylallyl)benzoate
• CAS No: 136955-00-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 2147304
• PubChem ID: 15137057
• Update Time: 2025-05-21

methyl 3-hydroxy-2-(2-methylallyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-2-(2-methylallyl)benzoate
• SY355229
• SCHEMBL4237442
• 136955-00-5
• MFCD24715213
• E87957
• XAZRINABCNXFIL-UHFFFAOYSA-N
• 3-hydroxy-2-(2-methylallyl)benzoic acid methyl ester
• DB-297938

• Inchi： 1S/C12H14O3/c1-8(2)7-10-9(12(14)15-3)5-4-6-11(10)13/h4-6,13H,1,7H2,2-3H3
• InChI Key： XAZRINABCNXFIL-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C(=O)OC)=C1CC(=C)C

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-hydroxy-2-(2-methylallyl)benzoate

Introduction to Methyl 3-Hydroxy-2-(2-Methylallyl)Benzoate (CAS No. 136955-00-5)

Methyl 3-hydroxy-2-(2-methylallyl)benzoate, with the CAS registry number 136955-00-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of benzoic acid, featuring a hydroxyl group at the 3-position and a substituted allyl group at the 2-position, along with a methyl ester group. Its structure is characterized by the presence of a benzene ring with these substituents, making it a valuable molecule for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of methyl 3-hydroxy-2-(2-methylallyl)benzoate as a bioactive compound with promising pharmacological properties. Researchers have explored its role in modulating cellular signaling pathways, particularly those involved in inflammation and oxidative stress. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in macrophage cells.

The synthesis of methyl 3-hydroxy-2-(2-methylallyl)benzoate has been optimized through various methodologies, including microwave-assisted synthesis and enzymatic catalysis. These advancements have not only improved the yield but also reduced the environmental footprint of its production process. The use of microwave irradiation, for example, has been shown to significantly accelerate the reaction kinetics, making it a more efficient approach for large-scale manufacturing.

In terms of biological activity, methyl 3-hydroxy-2-(2-methylallyl)benzoate has been investigated for its potential as an anticancer agent. Preclinical studies conducted on human cancer cell lines revealed that this compound induces apoptosis by targeting key proteins involved in cell survival pathways. Additionally, its ability to modulate drug resistance mechanisms makes it a promising candidate for combination therapy strategies.

The structural uniqueness of methyl 3-hydroxy-2-(2-methylallyl)benzoate lies in its conjugated system, which contributes to its stability and bioavailability. The presence of the allyl group enhances the molecule's ability to interact with biological targets, such as receptors and enzymes, thereby increasing its therapeutic potential.

From an industrial perspective, methyl 3-hydroxy-2-(2-methylallyl)benzoate is increasingly being recognized as a key intermediate in the synthesis of more complex molecules with diverse applications. Its role as an intermediate in drug development underscores its importance in advancing therapeutic interventions across various disease states.

In conclusion, methyl 3-hydroxy-2-(2-methylallyl)benzoate (CAS No. 136955-00-5) stands out as a multifaceted compound with significant implications for both academic research and industrial applications. Its continued exploration will undoubtedly contribute to breakthroughs in medicine and chemical engineering.